Cas no 146955-45-5 (7-Tetradecen-2-one,(7Z)-)

• Product Name: 7-Tetradecen-2-one,(7Z)-
• CAS No: 146955-45-5
• MF: C₁₄H₂₆O
• MW: 210.355644702911
• CID: 100946
• PubChem ID: 11344862
• Update Time: 2025-07-25

7-Tetradecen-2-one,(7Z)- Chemical and Physical Properties

Names and Identifiers

• 7-Tetradecen-2-one,(7Z)-
• (Z)-7-Tetradecen-2-one
• Z-7-TETRADECEN-2-ONE
• (7Z)-tetradec-7-en-2-one
• 7Z-Tetradecen-2-one
• SCHEMBL5129934
• CHEBI:179501
• DTXSID60888987
• Q27277146
• 7-Tetradecen-2-one, (7Z)-
• EF5954706T
• UNII-EF5954706T
• 146955-45-5
• (7Z)-7-tetradecen-2-one
• LMFA12000174
• (Z)-tetradec-7-en-2-one
• G82733
• ZFQMGOCRWDJUCX-HJWRWDBZSA-N

• Inchi： 1S/C14H26O/c1-3-4-5-6-7-8-9-10-11-12-13-14(2)15/h8-9H,3-7,10-13H2,1-2H3/b9-8-
• InChI Key： ZFQMGOCRWDJUCX-HJWRWDBZSA-N
• SMILES： O=C(C)CCCC/C=C\CCCCCC

Computed Properties

• Exact Mass: 210.19800
• Monoisotopic Mass: 210.198365449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 10
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 4.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 0.840±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 310.2±21.0 ºC (760 Torr),
• Flash Point: 114.3±8.9 ºC,
• Refractive Index: 1.447
• Solubility: Almost insoluble (0.048 g/l) (25 º C),
• PSA: 17.07000
• LogP: 4.66240

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 7-Tetradecen-2-one,(7Z)-

Comprehensive Analysis of 7-Tetradecen-2-one, (7Z)- (CAS No. 146955-45-5): Properties, Applications, and Industry Trends

7-Tetradecen-2-one, (7Z)- (CAS No. 146955-45-5) is a naturally occurring unsaturated ketone with a 14-carbon chain and a Z-configuration double bond at the 7th position. This compound has garnered significant attention in the flavor and fragrance industry due to its unique olfactory properties, often described as musky, fruity, or waxy. Recent studies highlight its potential as a green chemistry alternative in sustainable fragrance formulations, aligning with the growing demand for eco-friendly cosmetic ingredients.

The molecular structure of (7Z)-7-Tetradecen-2-one features a ketone functional group at the second carbon, which contributes to its volatility profile and makes it suitable for perfume middle notes. Researchers have identified its occurrence in various plant essential oils, particularly in the Rutaceae family, which explains its historical use in traditional aromatherapy. Modern analytical techniques like GC-MS and NMR spectroscopy have enabled precise characterization of this molecule, addressing frequent search queries about "how to identify 7-Tetradecen-2-one" in complex mixtures.

In industrial applications, CAS 146955-45-5 serves as a key intermediate for synthesizing more complex pheromone analogs, particularly in agricultural pest control products. Its structural similarity to insect sex pheromones has led to patented formulations for non-toxic insect traps, responding to the global trend toward reduced pesticide use. Manufacturers are increasingly adopting biocatalytic synthesis methods to produce this compound, as evidenced by recent publications on enzyme-mediated Z-alkene formation.

The cosmetic science community has shown renewed interest in 7-Tetradecen-2-one, (7Z)- following discoveries about its skin-compatibility and low irritation potential. Dermatological studies confirm its safety profile meets IFRA standards for fragrance use, making it valuable for hypoallergenic formulations - a top search term in beauty product development. Furthermore, its odor detection threshold of 0.02 ng/L air positions it as a high-impact aroma chemical for luxury perfumery.

Emerging research explores the compound's potential in food flavoring systems, where it contributes to dairy and meat flavor profiles at minute concentrations. Analytical chemists frequently search for "7-Tetradecen-2-one GC retention time" as it co-elutes with other flavor-active compounds in complex matrices. Advanced chromatography methods now enable its quantification in natural product authentication, crucial for organic certification processes.

From a market perspective, the global demand for (7Z)-7-Tetradecen-2-one is projected to grow at 6.2% CAGR through 2030, driven by the clean beauty movement and sustainable fragrance trends. Regulatory databases show increasing patent filings for its derivatives, particularly in controlled-release applications. The compound's biodegradability index and low bioaccumulation potential make it compliant with stringent EU REACH regulations, addressing common concerns about "fragrance ingredient safety".

In academic research, CAS 146955-45-5 serves as a model compound for studying Z/E isomerization kinetics, with recent publications focusing on photochemical stability in various media. Its conformational analysis provides insights into steric effects in medium-chain alkenones, a frequent topic in organic chemistry education. The development of chiral separation methods for its enantiomers has opened new possibilities in asymmetric synthesis applications.

Quality control protocols for 7-Tetradecen-2-one, (7Z)- emphasize isomeric purity verification, typically requiring ≥98% Z-isomer content for fragrance applications. Analytical challenges related to "7-Tetradecen-2-one isomer separation" have been addressed through innovative HPLC column technologies using silver-ion modified stationary phases. These technical advancements support the compound's expanding use in high-value specialty chemicals.

The supply chain for this ingredient shows increasing regionalization, with green extraction methods being adopted by botanical ingredient suppliers in Southeast Asia. Recent innovations in supercritical CO₂ extraction have improved yields from natural sources, responding to consumer demand for "naturally derived fragrance ingredients". Industry reports highlight its inclusion in vegan certification programs as a plant-based alternative to animal-derived musks.

Future research directions for (7Z)-7-Tetradecen-2-one include exploration of its biological activity in plant defense mechanisms and potential applications in antimicrobial coatings. The compound's structure-activity relationships continue to inspire medicinal chemistry studies, particularly in terpenoid biosynthesis pathways. With the flavor and fragrance industry moving toward transparent labeling, this molecule's clear safety profile positions it favorably for next-generation clean label formulations.